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Compound of Interest

Compound Name: Beryllium acetylacetonate

Cat. No.: B161873

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for beryllium acetylacetonate, compiled from available Safety Data Sheets (SDS) and
toxicological data. The information is intended to inform researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties

Beryllium acetylacetonate is a solid, white, odorless powder.[1][2] Key physical and chemical
properties are summarized in the table below.

Property Value Reference

Molecular Formula C10H14BeOa4 [3]

Molecular Weight 207.22 g/mol [3]

Appearance White powder [1112]

Melting Point 108 °C [3]

Boiling Point 270 °C

Density 1.116 g/cm3 [3]

Solubility Data not available
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Hazard Identification and Classification

Beryllium acetylacetonate is classified as a highly hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
hazard classifications:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][4]
Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled[1][4]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 ]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[4]
) L H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction[1][4]
H350/H350i: May cause
Carcinogenicity Category 1A/1B cancer/May cause cancer by
inhalation[4][5]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[4]

N o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure[4]

Beryllium and its compounds are classified as known human carcinogens by the International
Agency for Research on Cancer (IARC), the National Toxicology Program (NTP), and the
American Conference of Governmental Industrial Hygienists (ACGIH).[1]

Toxicology Profile

Detailed quantitative toxicity data for beryllium acetylacetonate, such as specific LD50 and
LC50 values, are not readily available in the public domain. However, data for other beryllium
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compounds provide an indication of their high toxicity. Oral LD50 values for various beryllium

compounds in rodents range from 18 to 200 mg/kg body weight.[6]

Acute Effects:

Inhalation: Fatal if inhaled.[1][4] Brief, intense exposure may cause severe chemical

pneumonitis with symptoms such as bronchial spasm, cough, and difficulty breathing.[7]

Eye: Causes serious eye irritation.[4]

Oral: Toxic if swallowed.[1][4] May cause gastrointestinal irritation.[8]

Dermal: Causes skin irritation and may cause an allergic skin reaction (sensitization).[1][4]

Chronic Effects: Prolonged or repeated exposure to beryllium compounds can lead to chronic

beryllium disease (CBD), a granulomatous lung disease.[8] It is also established that beryllium

and its compounds can cause lung cancer.[1]

Exposure Controls and Personal Protection

Due to the high toxicity of beryllium acetylacetonate, stringent exposure controls are

necessary.

ional -

Organization

Limit

Value (as Be)

Permissible Exposure Limit

OSHA 0.002 mg/m3[1]
(PEL) - TWA
OSHA Ceiling Limit 0.005 mg/m3[1]
OSHA Short-Term Exposure Limit 0.025 mg/m3 (30-minute peak)
(STEL) [1]
Immediately Dangerous to Life
NIOSH 4.0 mg/m3[1]
or Health (IDLH)
Threshold Limit Value (TLV) - 0.00005 mg/m?3 (inhalable
ACGIH

TWA

fraction)[1]
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Personal Protective Equipment (PPE)

» Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.
For higher exposures, a self-contained breathing apparatus (SCBA) is required.

o Hand Protection: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use chemical safety goggles and a face shield.
» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of beryllium acetylacetonate
are not publicly available. However, a general methodology for acute oral toxicity testing, based
on OECD guidelines for beryllium metal, can be referenced.

General Protocol for Acute Oral Toxicity Study (Adapted
from Beryllium Metal Studies)

o Test Species: Rat (Sprague-Dawley strain is commonly used).
o Administration: A single dose of the test substance is administered by oral gavage.

e Dosage: A limit test at 2000 mg/kg body weight is often performed initially for substances
with low expected toxicity. However, due to the high toxicity of beryllium compounds, a tiered
dosing approach with much lower starting doses would be necessary.

» Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight at regular intervals for at least 14 days.

o Pathology: At the end of the observation period, a gross necropsy is performed on all
animals.

o Data Analysis: The LD50 value is calculated using appropriate statistical methods.
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Hazard Visualization

The following diagram illustrates the primary health hazards associated with beryllium
acetylacetonate exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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